Cas no 261924-31-6 (2,3-Difluorobenzylmethylsulfone)

• Product Name: 2,3-Difluorobenzylmethylsulfone
• CAS No: 261924-31-6
• MF: C₈H₈F₂O₂S
• MW: 206.209728240967
• MDL: MFCD06798022
• CID: 4643336
• PubChem ID: 2761430
• Update Time: 2025-05-20

2,3-Difluorobenzylmethylsulfone Chemical and Physical Properties

Names and Identifiers

• 1,2-difluoro-3-(methylsulfonylmethyl)benzene
• 2,3-Difluorobenzylmethylsulfone

• MDL： MFCD06798022
• Inchi： 1S/C8H8F2O2S/c1-13(11,12)5-6-3-2-4-7(9)8(6)10/h2-4H,5H2,1H3
• InChI Key： ACAOCXFGAIYWLY-UHFFFAOYSA-N
• SMILES： C1(F)=CC=CC(CS(C)(=O)=O)=C1F

Computed Properties

• Exact Mass: 206.02130699g/mol
• Monoisotopic Mass: 206.02130699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,3-Difluorobenzylmethylsulfone

Comprehensive Overview of 2,3-Difluorobenzylmethylsulfone (CAS No. 261924-31-6): Properties, Applications, and Industry Insights

2,3-Difluorobenzylmethylsulfone (CAS No. 261924-31-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of fluorine atoms at the 2 and 3 positions of the benzyl ring, combined with the methylsulfone functional group, imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. Researchers often search for "2,3-Difluorobenzylmethylsulfone synthesis" or "CAS 261924-31-6 applications," reflecting its growing relevance in drug discovery and material science.

The compound's molecular formula, C₈H₈F₂O₂S, highlights its moderate molecular weight and potential for high bioavailability. Its lipophilicity and metabolic stability are frequently discussed in forums focusing on "fluorinated building blocks" or "sulfone derivatives in medicinal chemistry." These properties make it a candidate for optimizing drug-like molecules, particularly in the development of kinase inhibitors or anti-inflammatory agents.

In the context of green chemistry, 2,3-Difluorobenzylmethylsulfone aligns with trends toward sustainable fluorination methods. Searches for "eco-friendly fluorination techniques" or "catalytic sulfone formation" often intersect with discussions about this compound. Recent publications emphasize its role in C-H functionalization reactions, a hot topic in synthetic methodology. The compound's compatibility with palladium-catalyzed cross-coupling reactions further enhances its utility in fragment-based drug design.

Analytical characterization of CAS 261924-31-6 typically involves NMR spectroscopy (notably ¹⁹F-NMR) and high-resolution mass spectrometry. These techniques address common queries like "how to identify 2,3-difluorobenzylmethylsulfone" or "spectral data for fluorinated sulfones." The compound's crystalline structure has also been studied via X-ray diffraction, providing insights into its conformational preferences—a subject of interest in computational chemistry circles.

From a commercial perspective, 2,3-Difluorobenzylmethylsulfone is classified as a high-value fine chemical. Supply chain discussions often revolve around "scalable synthesis of difluorobenzyl derivatives" or "GMP-grade sulfone intermediates." Its stability under ambient conditions makes it preferable for industrial applications compared to more reactive fluorinated analogs. Regulatory databases confirm its compliance with major chemical inventories (TSCA, REACH), addressing concerns about "regulatory status of CAS 261924-31-6."

Emerging applications include its use in liquid crystal materials and polymeric electrolytes for energy storage—topics trending in materials science research. The compound's dipole moment and polarizability contribute to these functionalities, sparking searches for "fluorinated sulfones in battery technology." Patent analyses reveal its incorporation in OLED formulations, particularly as electron-transport layer modifiers.

Safety assessments indicate that 2,3-Difluorobenzylmethylsulfone requires standard laboratory precautions, with SDS documents emphasizing proper PPE usage. This responds to frequent queries about "handling fluorinated sulfones safely." Environmental fate studies show moderate persistence but low bioaccumulation potential, positioning it favorably against persistent organic pollutants (POPs) in "green chemistry metrics" comparisons.

In conclusion, 2,3-Difluorobenzylmethylsulfone (CAS No. 261924-31-6) represents a versatile scaffold bridging multiple disciplines. Its dual fluorine substitution pattern and robust sulfone moiety continue to inspire innovations across drug discovery, materials engineering, and sustainable chemistry—addressing contemporary scientific challenges while meeting industry demands for efficient, tunable building blocks.